Cas no 1245643-72-4 (ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate)
1245643-72-4 structure
Product Name:ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate
CAS No:1245643-72-4
MF:C6H5F3N2O3
MW:210.110711812973
MDL:MFCD11975643
CID:1011186
PubChem ID:52987851
Update Time:2025-04-20
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate
- 1245643-72-4
- 1,2,4-Oxadiazole-5-carboxylic acid, 3-(trifluoromethyl)-, ethyl ester
- AB65083
- Z1269217055
- AKOS015853085
- A849479
- EN300-244921
- 3-Trifluoromethyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
-
- MDL： MFCD11975643
- Inchi： 1S/C6H5F3N2O3/c1-2-13-4(12)3-10-5(11-14-3)6(7,8)9/h2H2,1H3
- InChI Key： NTPSWYWOOBXDNT-UHFFFAOYSA-N
- SMILES： FC(C1=NOC(C(=O)OCC)=N1)(F)F
Computed Properties
- Exact Mass: 210.02522651g/mol
- Monoisotopic Mass: 210.02522651g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 65.2Ų
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-244921-0.05g |
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate |
1245643-72-4 | 95% | 0.05g |
$226.0 | 2024-06-19 | |
| Enamine | EN300-244921-0.1g |
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate |
1245643-72-4 | 95% | 0.1g |
$337.0 | 2024-06-19 | |
| Enamine | EN300-244921-0.25g |
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate |
1245643-72-4 | 95% | 0.25g |
$481.0 | 2024-06-19 | |
| Enamine | EN300-244921-0.5g |
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate |
1245643-72-4 | 95% | 0.5g |
$758.0 | 2024-06-19 | |
| Enamine | EN300-244921-1.0g |
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate |
1245643-72-4 | 95% | 1.0g |
$971.0 | 2024-06-19 | |
| Enamine | EN300-244921-2.5g |
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate |
1245643-72-4 | 95% | 2.5g |
$1903.0 | 2024-06-19 | |
| Enamine | EN300-244921-5.0g |
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate |
1245643-72-4 | 95% | 5.0g |
$2816.0 | 2024-06-19 | |
| Enamine | EN300-244921-10.0g |
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate |
1245643-72-4 | 95% | 10.0g |
$4176.0 | 2024-06-19 | |
| Enamine | EN300-244921-1g |
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate |
1245643-72-4 | 95% | 1g |
$971.0 | 2023-09-15 | |
| Enamine | EN300-244921-5g |
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate |
1245643-72-4 | 95% | 5g |
$2816.0 | 2023-09-15 |
ethyl 3-(trifluoromethyl)-1,2,4-oxadiazole-5-carboxylate Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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